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Cat. No.: B173269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cleroindicin B is a neo-clerodane diterpenoid, a class of natural products that has garnered

significant interest for its diverse biological activities. This technical guide provides a

comprehensive overview of the discovery, natural source, and isolation of Cleroindicin B. It

also details experimental protocols for its extraction and for the evaluation of its potential

biological activities, based on methodologies cited for related compounds. While research on

the Clerodendrum genus is extensive, it is noteworthy that specific quantitative data on the

biological activities of purified Cleroindicin B remains limited in publicly accessible literature.

Discovery and Natural Source
Cleroindicin B was first reported in 1997 by a team of researchers led by Jun Tian. It was

isolated from the aerial parts of Clerodendrum indicum (L.) Kuntze, a plant belonging to the

Lamiaceae family. In the same study, five other new cleroindicin compounds, designated

Cleroindicins A and C-F, were also identified. The genus Clerodendrum is widely distributed in

tropical and warm temperate regions and has a history of use in traditional medicine. While

Clerodendrum indicum is the definitive source of Cleroindicin B, other species within this

genus are also known to produce a variety of diterpenoids.
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The structure of Cleroindicin B was elucidated using spectral methods, as detailed in the initial

discovery paper by Tian et al. (1997). As a neo-clerodane diterpenoid, its core chemical

scaffold is characterized by a decalin ring system with a side chain at C-9.

Data Presentation
Table 1: Isolation and Yield of Cleroindicin B

Parameter Details Reference

Natural Source
Aerial parts of Clerodendrum

indicum (L.) Kuntze

Initial Plant Material 6 kg (dried and powdered)

Isolated Cleroindicin B 68 mg

Calculated Yield Approximately 0.0011% N/A

Table 2: Reported Cytotoxic Activity of Compounds from
Clerodendrum indicum
While specific cytotoxic data for Cleroindicin B is not available, the following table summarizes

the activity of other compounds isolated from Clerodendrum indicum against various cancer

cell lines. This provides context for the potential bioactivity of compounds from this source.
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Compound Cancer Cell Line IC50 (µM) Reference

Oleanolic acid 3-

acetate
SW620 (Colon) 1.66 - 20.49

ChaGo-K-1 (Lung) 1.66 - 20.49

HepG2 (Liver) 1.66 - 20.49

KATO-III (Gastric) 1.66 - 20.49

BT-474 (Breast) 1.66 - 20.49

Betulinic acid SW620 (Colon) 1.66 - 20.49

ChaGo-K-1 (Lung) 1.66 - 20.49

HepG2 (Liver) 1.66 - 20.49

KATO-III (Gastric) 1.66 - 20.49

BT-474 (Breast) 1.66 - 20.49

Lupeol SW620 (Colon) 1.99

KATO-III (Gastric) 1.95

Taraxerol SW620 (Colon) 2.09

3β-hydroxy-D:B-

friedo-olean-5-ene
SW620 (Colon) 23.39

Pectolinarigenin SW620 (Colon) 13.05

KATO-III (Gastric) 24.31

Experimental Protocols
Isolation of Cleroindicin B from Clerodendrum indicum
The following protocol is based on the methodology described by Tian et al. (1997).

Extraction:
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Air-dried and powdered aerial parts of C. indicum (6 kg) are extracted with 95% ethanol

(EtOH) under reflux.

The resulting crude extract (320 g) is dissolved in 50% EtOH.

Defatting and Partitioning:

The 50% EtOH solution is defatted by partitioning with petroleum ether (60-90 °C).

After removal of the ethanol from the aqueous layer, the residue is extracted with ethyl

acetate (EtOAc).

Chromatographic Separation:

The EtOAc extract (7
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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